Cas no 120354-25-8 ([1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-6-methyl-2-(phenylmethyl)-)

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-6-methyl-2-(phenylmethyl)- structure
120354-25-8 structure
Product Name:[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-6-methyl-2-(phenylmethyl)-
CAS No:120354-25-8
MF:C18H19N3OS
MW:325.42796254158
CID:211423
PubChem ID:2880291
Update Time:2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-6-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one,3-amino-5,6,7,8-tetrahydro-6-methyl-2-(phenylmethyl)-
    • 3-amino-2-benzyl-6-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • (1)Benzothieno(2,3-d)pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-3-amino-6-methyl-2-(phenylmethyl)-
    • AKOS022079346
    • BRN 5985824
    • AKOS000547598
    • 120354-25-8
    • CBMicro_040114
    • Oprea1_834986
    • DTXSID20923348
    • MixCom6_002098
    • Oprea1_548069
    • 3-amino-2-benzyl-6-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • BIM-0040251.P001
    • Inchi: 1S/C18H19N3OS/c1-11-7-8-14-13(9-11)16-17(23-14)20-15(21(19)18(16)22)10-12-5-3-2-4-6-12/h2-6,11H,7-10,19H2,1H3
    • InChI Key: SXGXQWUYLLEZRJ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(N(C(CC3C=CC=CC=3)=N2)N)=O)C2=C1CCC(C)C2

Computed Properties

  • Exact Mass: 325.12507
  • Monoisotopic Mass: 325.124883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.4
  • Boiling Point: 560°C at 760 mmHg
  • Flash Point: 292.5°C
  • Refractive Index: 1.733
  • PSA: 58.69
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